![molecular formula C34H29ClN6O3 B587294 rac-Modipafant-d4 CAS No. 1794707-03-1](/img/no-structure.png)
rac-Modipafant-d4
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Description
“rac-Modipafant-d4” is a deuterium labeled compound of Modipafant . It is a biochemical used for proteomics research . The molecular formula of this compound is C34H25D4ClN6O3 and it has a molecular weight of 609.11 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C34H25D4ClN6O3 . This indicates that it contains 34 carbon atoms, 25 hydrogen atoms, 4 deuterium atoms, 1 chlorine atom, 6 nitrogen atoms, and 3 oxygen atoms.Mechanism of Action
Safety and Hazards
properties
CAS RN |
1794707-03-1 |
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Molecular Formula |
C34H29ClN6O3 |
Molecular Weight |
609.119 |
IUPAC Name |
ethyl 4-(2-chlorophenyl)-6-methyl-2-[4-(2-methylimidazo[4,5-c]pyridin-1-yl)phenyl]-5-[(3,4,5,6-tetradeuteriopyridin-2-yl)carbamoyl]-1,4-dihydropyridine-3-carboxylate |
InChI |
InChI=1S/C34H29ClN6O3/c1-4-44-34(43)31-30(24-9-5-6-10-25(24)35)29(33(42)40-28-11-7-8-17-37-28)20(2)38-32(31)22-12-14-23(15-13-22)41-21(3)39-26-19-36-18-16-27(26)41/h5-19,30,38H,4H2,1-3H3,(H,37,40,42)/i7D,8D,11D,17D |
InChI Key |
ODRYSCQFUGFOSU-AOCNUFPCSA-N |
SMILES |
CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2Cl)C(=O)NC3=CC=CC=N3)C)C4=CC=C(C=C4)N5C(=NC6=C5C=CN=C6)C |
synonyms |
4-(2-Chlorophenyl)-1,4-dihydro-6-methyl-2-[4-(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)phenyl]-5-[(2-pyridinylamino-d4)carbonyl]-3-pyridinecarboxylic Acid Ethyl Ester; UK 74505-d4; |
Origin of Product |
United States |
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